Cas no 109270-76-0 (3-(Phenylmethyl)aminopentanedioic Acid Dimethyl Ester)

• Product name: 3-(Phenylmethyl)aminopentanedioic Acid Dimethyl Ester
• CAS No: 109270-76-0
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 1187835
• PubChem ID: 10901508

3-(Phenylmethyl)aminopentanedioic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-[(phenylmethyl)amino]-, dimethyl ester
• 3-[(Phenylmethyl)amino]pentanedioic Acid Dimethyl Ester
• dimethyl 3-(benzylamino)pentanedioate
• SCHEMBL4408805
• 109270-76-0
• dimethyl 3-(benzylamino)glutarate
• 3-[(Phenylmethyl)amino]pentanedioic Acid 1,5-Dimethyl Ester
• 3-(Phenylmethyl)aminopentanedioic Acid Dimethyl Ester

• Inchi： InChI=1S/C14H19NO4/c1-18-13(16)8-12(9-14(17)19-2)15-10-11-6-4-3-5-7-11/h3-7,12,15H,8-10H2,1-2H3
• InChI Key： PMTPPXKVQTUVSK-UHFFFAOYSA-N
• SMILES： COC(=O)CC(CC(=O)OC)NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines